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Compound of Interest

Compound Name: 7-Bromoindole

Cat. No.: B1273607 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 7-Bromoindole, tailored for researchers, scientists, and drug development

professionals. Following these procedures is critical for ensuring laboratory safety and proper

chemical management.

Hazard Assessment and Chemical Properties
7-Bromoindole is a chemical compound that requires careful handling due to its potential

health hazards. It is classified as an irritant and is harmful if ingested, inhaled, or comes into

contact with skin.[1]

Quantitative Data Summary

Property Value Reference

CAS Number 51417-51-7 [1][2]

Molecular Formula C8H6BrN [3]

Molecular Weight 196.04 g/mol [3]

Melting Point 41-44 °C

Flash Point 113 °C (235.4 °F) - closed cup

Form Solid
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 7-Bromoindole to

prevent exposure.

Equipment Specification Rationale

Hand Protection
Appropriate chemical-resistant

gloves (e.g., nitrile rubber).
To prevent skin contact.[1]

Eye Protection
Chemical safety goggles or a

face shield.

To protect eyes from dust

particles and splashes.[1]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask) should be used if

exposure limits are exceeded

or if irritation is experienced.

To prevent inhalation of

harmful dust.[1]

Body Protection
A lab coat or other protective

clothing.

To prevent contamination of

personal clothing.[1][4]

Operational Plan: Handling and Storage
Handling:

Ventilation: Always handle 7-Bromoindole in a well-ventilated area, preferably within a

chemical fume hood.[1][5]

Avoid Dust Formation: Take care to minimize the generation of dust when handling the solid

material.[1][5]

Personal Hygiene: Wash hands thoroughly after handling.[1][4] Do not eat, drink, or smoke in

the work area.[1][4]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[1][5]

Storage:
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Container: Keep the container tightly closed.[4][5]

Conditions: Store in a cool, dry, and well-ventilated place.[4][5]

Incompatibilities: Store away from strong oxidizing agents and strong acids.[4][5]

Emergency Procedures: First Aid
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[1]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove

contaminated clothing and wash it before reuse. Seek medical attention if irritation persists.

[1][4]

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[1][4]

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[1]

Spill Response Plan
In the event of a spill, follow these steps:

Evacuate: Immediately alert others in the area and evacuate if necessary.[6]

Ventilate: Ensure the area is well-ventilated.

Don PPE: Put on the appropriate personal protective equipment, including respiratory

protection.[6]

Containment: For a solid spill, gently cover and sweep up the material and place it into a

suitable, labeled container for disposal.[1][6] Avoid creating dust. For spills involving

brominated compounds, the residue can be neutralized with a 10-25% sodium thiosulfate

solution after absorption.[6]

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All

cleaning materials must be disposed of as hazardous waste.[6]
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Reporting: Report the spill to the appropriate safety personnel.[7]

A flowchart for the chemical spill response is provided below.

Click to download full resolution via product page

Caption: Workflow for handling a 7-Bromoindole spill.

Disposal Plan
All waste containing 7-Bromoindole must be treated as hazardous waste.

Solid Waste: Collect all solid waste, including contaminated consumables (e.g., filter paper,

absorbent material), in a clearly labeled, sealed container for hazardous waste.[6]

Liquid Waste (Organic): If 7-Bromoindole is dissolved in an organic solvent, collect the

waste in a designated container for halogenated organic waste.[6]

Contaminated PPE: Dispose of all contaminated gloves, bench paper, and other disposable

PPE as solid hazardous waste.[6]

Disposal: Arrange for the disposal of all hazardous waste through an approved waste

disposal plant, following all local, regional, and national regulations.[1][4] Do not pour down

the drain.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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